- Lipoxygenase inhibitors from the essential oil of garlic. Markovnikov addition of the allyldithio radical to olefinsJournal of the American Chemical Society, 1988, 110(23), 7813-27,
Cas no 116664-19-8 (2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]-)
116664-19-8 structure
2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]-
116664-19-8
C9H14S3
218.402
3650782
2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]- Properties
Names and Identifiers
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- 2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]-
- 2H-Thiopyran, 3,4-dihydro-2-[(2-propen-1-yldithio)methyl]-
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2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1
Reference
2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]- Raw materials
2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]- Preparation Products
2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]- Related Literature
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Jie Li,Chendong Ji,Wantai Yang,Meizhen Yin Analyst, 2013,138, 7289-7293
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Wen-Ming Liu,Ya-Nan Xue,Na Peng,Wen-Tao He,Ren-Xi Zhuo,Shi-Wen Huang J. Mater. Chem., 2011,21, 13306-13315
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4. Front cover
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5. Preparation of Ti, Ti/TiC or Ti/TiN based hollow fibres with extremely low electrical resistivity†Ronald P. H. Jong,Nieck E. Benes,Guido Mul RSC Adv., 2020,10, 31901-31908
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P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
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7. Back cover
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Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
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Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
116664-19-8 (2H-Thiopyran, 3,4-dihydro-2-[(2-propenyldithio)methyl]-) Related Products
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